Cas no 591-73-1 (6-Hexadecanol)

6-Hexadecanol structure
6-Hexadecanol structure
Product Name:6-Hexadecanol
CAS No:591-73-1
MF:C16H34O
MW:242.44056558609
CID:339631
PubChem ID:3569782
Update Time:2025-04-19

6-Hexadecanol Chemical and Physical Properties

Names and Identifiers

    • 6-Hexadecanol
    • hexadecan-6-ol
    • 591-73-1
    • 6-hydroxyhexadecane
    • SCHEMBL378908
    • DTXSID60393743
    • ADGQOCBSNYMAQS-UHFFFAOYSA-N
    • CHEBI:197396
    • AKOS014483065
    • (Z)-11-hexadecanol
    • Inchi: 1S/C16H34O/c1-3-5-7-8-9-10-11-13-15-16(17)14-12-6-4-2/h16-17H,3-15H2,1-2H3
    • InChI Key: ADGQOCBSNYMAQS-UHFFFAOYSA-N
    • SMILES: OC(CCCCC)CCCCCCCCCC

Computed Properties

  • Exact Mass: 242.26112
  • Monoisotopic Mass: 242.261
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 13
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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